Cas no 50567-77-6 (Benzenesulfonic Acid, 2,2'-(1,2-ethynediyl)bis[5-amino- (en))

• Product Name: Benzenesulfonic Acid, 2,2'-(1,2-ethynediyl)bis[5-amino- (en)
• CAS No: 50567-77-6
• MF: C₁₄H₁₂N₂O₆S₂
• MW: 368.384881019592
• CID: 1567702
• Update Time: 2025-09-19

Benzenesulfonic Acid, 2,2'-(1,2-ethynediyl)bis[5-amino- (en) Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic Acid, 2,2'-(1,2-ethynediyl)bis[5-amino- (en)
• AC1L7C6K
• NSC207890
• 4,4'-Diamino-tolan-2,2'-disulfonsaeure
• 1H-Pyrrole-3,4-dicarboxylic acid, {2,2'-dithiobis[5-amino-,} tetraethyl ester
• 1H-Pyrrole-3, 2,2'-dithiobis[5-amino-, tetraethyl ester
• Bis(2-amino-3,4-diethoxycarbonyl-pyrrol-5-yl)disulfid
• 5,5'-diamino-2,2'-ethynediyl-bis-benzenesulfonic acid
• 2,2'-ethyne-1,2-diylbis(5-aminobenzenesulfonic acid)
• 5,5'-diamino-2,2'-disulfanediyl-bis-pyrrole-3,4-dicarboxylic acid tetraethyl ester
• 1H-Pyrrole-3,4-dicarboxylic acid, 2,2'-dithiobis(5-amino-, tetraethyl ester
• 4.4'-Diamino-tolan-disulfonsaeure-(2.2')
• 5,5'-Diamino-2,2'-aethindiyl-bis-benzolsulfonsaeure
• Tetraethyl 2,2'-dithiobis(5-amino-1H-pyrrole-3,4-dicarboxylic acid)
• AC1L7C6K; NSC207890; 4,4'-Diamino-tolan-2,2'-disulfonsaeure; 1H-Pyrrole-3,4-dicarboxylic acid, {2,2'-dithiobis[5-amino-,} tetraethyl ester; 1H-Pyrrole-3, 2,2'-dithiobis[5-amino-, tetraethyl ester; Bis(2-amino-3,4-diethoxycarbonyl-pyrrol-5-yl)disulfid; 38187-04-1; 5,5'-diamino-2,2'-ethynediyl-bis-benzenesulfonic acid; 2,2'-ethyne-1,2-diylbis(5-aminobenzenesulfonic acid); 5,5'-diamino-2,2'-disulfanediyl-bis-pyrrole-3,4-dicarboxylic acid t
• 6,6'-(ethyne-1,2-diyl)bis(3-aminobenzenesulfonic acid)
• Benzenesulfonic acid, 2,2'-(1,2-ethynediyl)bis[5-amino-

• Inchi： 1S/C14H12N2O6S2/c15-11-5-3-9(13(7-11)23(17,18)19)1-2-10-4-6-12(16)8-14(10)24(20,21)22/h3-8H,15-16H2,(H,17,18,19)(H,20,21,22)
• InChI Key： HFDGAAKIBOPPKP-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(N)C=C1S(O)(=O)=O)#CC1=CC=C(N)C=C1S(O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Sulfonated stilbenes